Cas no 1309598-68-2 ((S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride)

• Product Name: (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride
• CAS No: 1309598-68-2
• MF: C₈H₁₀ClF₂N
• MW: 193.62150812149
• MDL: MFCD12757708
• CID: 2092227
• PubChem ID: 52991924
• Update Time: 2025-06-08

(S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride
• AKOS015969085
• Benzenemethanamine, 2,6-difluoro-alpha-methyl-, hydrochloride (1:1), (alphaS)-
• A888649
• 1217473-52-3
• (S)-1-(2,6-Difluorophenyl)ethylamine hydrochloride
• (S)-1-(2,6-DIFLUOROPHENYL)ETHANAMINE-HCl
• (1S)-1-(2,6-Difluorophenyl)ethylamine hydrochloride
• (1S)-1-(2,6-Difluorophenyl)ethan-1-amine--hydrogen chloride (1/1)
• DTXSID50681085
• (S)-1-(2,6-Difluorophenyl)ethanamine HCl
• SCHEMBL16321559
• (S)-1-(2,6-Difluorophenyl)ethanaminehydrochloride
• MFCD12757708
• (1S)-1-(2,6-difluorophenyl)ethan-1-amine hydrochloride
• 1309598-68-2
• EN300-7409882
• CS-0040294
• AKOS015923175
• (1S)-1-(2,6-difluorophenyl)ethanamine;hydrochloride
• J-502118
• DS-14072
• DS-019079
• DS-018745
• (1S)-1-(2,6-DIFLUOROPHENYL)ETHANAMINE HYDROCHLORIDE

• MDL： MFCD12757708
• Inchi： 1S/C8H9F2N.ClH/c1-5(11)8-6(9)3-2-4-7(8)10;/h2-5H,11H2,1H3;1H/t5-;/m0./s1
• InChI Key： PEZUBPXSPPADIL-JEDNCBNOSA-N
• SMILES： Cl.FC1C=CC=C(C=1[C@H](C)N)F

Computed Properties

• Exact Mass: 193.0469833g/mol
• Monoisotopic Mass: 193.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride

Comprehensive Overview of (S)-1-(2,6-Difluorophenyl)ethanamine Hydrochloride (CAS No. 1309598-68-2)

The compound (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride (CAS No. 1309598-68-2) is a chiral amine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the 2,6-difluorophenyl moiety and the (S)-enantiomer configuration, make it a valuable intermediate for drug discovery. Researchers and chemists are increasingly interested in this compound due to its potential role in developing targeted therapies, particularly in the fields of neurology and oncology.

In recent years, the demand for chiral building blocks like (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantioselective drug design. The fluorinated aromatic group enhances the compound's metabolic stability and bioavailability, making it a preferred choice for medicinal chemistry projects. Additionally, its hydrochloride salt form improves solubility, facilitating its use in various formulations.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride?" The synthesis typically involves asymmetric reduction of the corresponding ketone or resolution of racemic mixtures using chiral auxiliaries. Another common query is: "How does the (S)-enantiomer differ from the (R)-form in biological activity?" Enantiomeric purity is critical, as the (S)-configuration often exhibits distinct pharmacological properties, such as higher receptor affinity or reduced side effects.

The compound's relevance extends to green chemistry trends, where researchers explore eco-friendly catalytic methods to produce fluorinated amines efficiently. With the rise of AI-driven drug discovery, computational tools are being employed to predict the interactions of (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride with biological targets, accelerating the identification of novel therapeutic candidates. This aligns with the broader industry shift toward precision medicine and personalized treatments.

From a regulatory perspective, (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride is classified as a non-hazardous research chemical when handled under standard laboratory conditions. However, proper storage and handling protocols are essential to maintain its stability. The compound's CAS No. 1309598-68-2 serves as a unique identifier in global chemical databases, ensuring accurate tracking and compliance with international standards.

In summary, (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride represents a versatile and high-value intermediate in modern chemistry. Its applications span drug development, material science, and agrochemical research, reflecting the compound's adaptability to diverse scientific challenges. As innovation continues, this molecule is poised to play a pivotal role in next-generation therapeutics and sustainable chemical processes.